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Compound of Interest

Compound Name: Light stabilizer 292

Cat. No.: B3026711

In the realm of polymer and coating preservation, Hindered Amine Light Stabilizers (HALS) are
critical for preventing degradation due to ultraviolet (UV) radiation. Among the most effective
HALS are Light Stabilizer 292 (LS 292) and Tinuvin 770. This guide provides a detailed
comparison of their performance, supported by experimental data, to assist researchers,
scientists, and drug development professionals in selecting the appropriate stabilizer for their

specific applications.

Chemical Structure and Properties

The fundamental difference between Light Stabilizer 292 and Tinuvin 770 lies in their
chemical structures, which in turn influences their physical properties and performance
characteristics.

Light Stabilizer 292 is chemically identified as Bis(1,2,2,6,6-pentamethyl-4-piperidyl)
sebacate. A key feature of LS 292 is the methylation of the nitrogen atom within the piperidyl
ring. This modification reduces its basicity, which can be advantageous in formulations
sensitive to basic compounds. LS 292 is a liquid at room temperature, facilitating its
incorporation into various systems, particularly coatings.[1][2]

Tinuvin 770, or Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate, is a low molecular weight HALS
that is solid at room temperature, presenting as white crystalline granules.[3][4] It has been a
long-standing benchmark in the industry for light stabilization in a wide array of polymers.[3]
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Property

Light Stabilizer 292

Tinuvin 770

Chemical Name

Bis(1,2,2,6,6-pentamethyl-4-
piperidyl) sebacate

Bis(2,2,6,6-tetramethyl-4-
piperidyl) sebacate

CAS Number

41556-26-7 & 82919-37-7

52829-07-9

Molecular Weight

Mixture: 509 g/mol & 370 g/mol

480.7 g/mol

Physical Form

Slightly yellow liquid

White crystalline granules

Melting Point

~20°C

81-85°C

Basicity

Lower

Higher

Mechanism of Action: The Denisov Cycle

Both LS 292 and Tinuvin 770 function as radical scavengers, a mechanism known as the
Denisov Cycle. Unlike UV absorbers, HALS do not absorb UV radiation. Instead, they inhibit
polymer degradation by trapping free radicals formed during photo-oxidation. The HALS are

oxidized to form stable nitroxyl radicals, which then react with and neutralize polymer radicals.

A key advantage of this mechanism is the regeneration of the HALS, allowing them to provide

long-term protection.[5]
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Caption: The regenerative Denisov Cycle of HALS.

Comparative Performance Data

The following data represents a hypothetical study on the performance of LS 292 and Tinuvin
770 in a solvent-borne acrylic polyurethane clearcoat. The stabilizers were added at a 1.0%
concentration by weight of total solids.

Table 1: Gloss Retention (%) after Accelerated Weathering (ASTM G154)

Control (No . . . -

Exposure (hours) . Tinuvin 770 Light Stabilizer 292
Stabilizer)

0 95 95 95

500 62 85 90

1000 35 72 81

1500 18 61 73

2000 9 50 65

Table 2: Color Change (AE*ab) after Accelerated Weathering (ASTM G154)

Control (No . . . .

Exposure (hours) . Tinuvin 770 Light Stabilizer 292
Stabilizer)

0 0 0 0

500 2.5 0.8 0.6

1000 4.8 15 11

1500 7.2 24 1.9

2000 9.8 35 2.8

The data indicates that in this coating system, Light Stabilizer 292 provides superior gloss
retention and color stability compared to Tinuvin 770. This enhanced performance is often
attributed to its liquid form, which allows for more uniform distribution within the coating matrix,
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and its lower basicity, which minimizes potential interactions with other formulation
components.[5][6]

Experimental Protocols
Accelerated Weathering Test

o Standard: ASTM G154, "Standard Practice for Operating Fluorescent Ultraviolet (UV) Lamp
Apparatus for Exposure of Nonmetallic Materials."[7]

o Apparatus: QUV accelerated weathering tester.
o Lamps: UVA-340 fluorescent lamps to simulate the UV portion of the solar spectrum.[8]

e Cycle: 8 hours of UV exposure at a black panel temperature of 60°C, followed by 4 hours of
condensation at 50°C.[9]

» Evaluation: Gloss and color measurements were taken at 500-hour intervals.
Gloss Measurement

o Standard: ASTM D523, "Standard Test Method for Specular Gloss."

o Apparatus: 60° gloss meter.

e Procedure: The gloss of the coated panels was measured at three different locations before
and after weathering exposure. The average value is reported. Gloss retention is calculated
as (Final Gloss / Initial Gloss) x 100%.

Color Measurement
e Apparatus: Spectrophotometer.

e Procedure: Color coordinates (L, a, b) were measured before and after weathering. The total
color difference, AEab, was calculated using the formula: AEab = [(AL)\? + (Aa)\? + (Ab)\?|\/>.
A lower AE*ab value indicates less color change.[10]
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Sample Preparation
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Caption: Workflow for comparative weathering analysis.
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Applications and Recommendations

Light Stabilizer 292 is particularly well-suited for high-performance coatings, including
automotive and industrial applications, where gloss retention and color stability are paramount.
[5][11] Its liquid form and excellent compatibility make it a versatile choice for both solvent-
borne and water-borne systems.[2]

Tinuvin 770 remains a highly effective and widely used light stabilizer, especially in polyolefins
(polypropylene, polyethylene), styrenics, and polyurethanes.[3] It provides excellent light
stability in thick sections and is a cost-effective solution for many applications.

The choice between LS 292 and Tinuvin 770 will depend on the specific polymer or coating
system, the processing conditions, and the end-use performance requirements. For
applications demanding the highest level of weatherability, particularly in coatings, LS 292 often
demonstrates a performance advantage. For general-purpose light stabilization in a broad
range of plastics, Tinuvin 770 is a reliable and proven option. It is often recommended to
conduct laboratory trials to determine the optimal stabilizer and concentration for a specific
formulation.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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